CARBOHYDRAZIDE, 1,5-BIS(p-NITROPHENYL)-
Overview
Description
1,5-BIS(4-NITROPHENYL)CARBOHYDRAZIDE is a chemical compound with the molecular formula C13H12N6O5 . It is used in scientific research and exhibits high perplexity and burstiness, allowing for diverse applications in various fields.
Synthesis Analysis
The synthesis of carbohydrazide derivatives, including 1,5-BIS(4-NITROPHENYL)CARBOHYDRAZIDE, has been achieved through condensation of 5-substituted isatin with thiocarbohydrazide or carbohydrazide .Molecular Structure Analysis
The molecular structure of 1,5-BIS(4-NITROPHENYL)CARBOHYDRAZIDE is characterized by a molecular weight of 332.3 . The InChI string representation of its structure isInChI=1S/C13H13N6O5/c20-13(16-14-9-1-5-11(6-2-9)18(21)22)17-15-10-3-7-12(8-4-10)19(23)24/h1-8,14-15H,(H3-,16,17,20,21,22,23,24)/q+1/p+1 .
Scientific Research Applications
Biological Potential of Indole Derivatives
Indole derivatives, which can be synthesized using carbohydrazide compounds, have been found to possess various biological activities such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Synthesis of Biologically Active Agents
Carbohydrazide derivatives have been synthesized and evaluated for in vitro antiviral activity against various strains of DNA and RNA viruses . They have shown moderate antiviral activity compared with the reference compounds .
3. Preparation of Symmetrical and Unsymmetrical Urea Bis(4-nitrophenyl) carbonate, a related compound, is used as a reagent for the preparation of symmetrical and unsymmetrical urea and 4-nitrophenyl esters of N-protected amino acids .
Antibacterial Activity
1,3-Diethyl-1,3-bis(4-nitrophenyl)urea and its metal (II) complexes have shown antibacterial activities against bacterial strains of Escherichia coli, Bacillus subtilis, and Staphylococcus aureus .
Anion Receptor
1,3-bis(4-nitrophenyl)urea complexes with anions have been synthesized and their X-ray structure with acetate and hydrogen carbonate have been obtained .
Reduction of 4-Nitrophenol
4,4’-Dinitrophenylcarbazide has been used as a catalyst for the reduction of 4-nitrophenol to produce 4-aminophenol .
Supercapacitive Behavior
ZnCo2O4-rGO nanocomposite, synthesized using 4,4’-Dinitrophenylcarbazide, has shown supercapacitive behavior with a specific capacitance value up to 609 F/g .
Antimicrobial Activity
ZnCo2O4-rGO nanocomposite, synthesized using 4,4’-Dinitrophenylcarbazide, has shown antimicrobial activity against different bacterial strains .
Safety and Hazards
properties
IUPAC Name |
1,3-bis(4-nitroanilino)urea |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N6O5/c20-13(16-14-9-1-5-11(6-2-9)18(21)22)17-15-10-3-7-12(8-4-10)19(23)24/h1-8,14-15H,(H2,16,17,20) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CEMQVKAEUMRRQJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NNC(=O)NNC2=CC=C(C=C2)[N+](=O)[O-])[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N6O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70211242 |
Source
|
| Record name | Carbohydrazide, 1,5-bis(p-nitrophenyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70211242 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
332.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
CARBOHYDRAZIDE, 1,5-BIS(p-NITROPHENYL)- | |
CAS RN |
622-69-5 |
Source
|
| Record name | 1,3-Bis(4-nitroanilino)urea | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000622695 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 622-69-5 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=525795 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Carbohydrazide, 1,5-bis(p-nitrophenyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70211242 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,3-bis(4-nitroanilino)urea | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/P9FAC7V6QX | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
